1-Methyl-5-oxopyrrolidine-3-carbonitrile
Description
1-Methyl-5-oxopyrrolidine-3-carbonitrile is a chemical compound with the CAS Number: 172261-37-9 and a molecular weight of 124.14 .
Molecular Structure Analysis
The InChI code for 1-Methyl-5-oxopyrrolidine-3-carbonitrile is1S/C6H8N2O/c1-8-4-5(3-7)2-6(8)9/h5H,2,4H2,1H3 . Physical And Chemical Properties Analysis
1-Methyl-5-oxopyrrolidine-3-carbonitrile is a colorless to brown liquid . It has a theoretical density of 0.93 g/cm^3 . The boiling point is 227.1 °C at 760 mmHg .Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine derivatives, closely related to 1-Methyl-5-oxopyrrolidine-3-carbonitrile, are extensively explored in drug discovery due to their versatile scaffold, which is beneficial for creating bioactive molecules with target selectivity. The interest in pyrrolidine and its derivatives is due to their ability to efficiently explore pharmacophore space because of sp3-hybridization, contribute to the stereochemistry of molecules, and increase three-dimensional coverage. These features are crucial for designing new compounds with various biological profiles, making pyrrolidine derivatives a key focus in the search for novel therapeutics (Li Petri et al., 2021).
Material Science Applications
Compounds similar to 1-Methyl-5-oxopyrrolidine-3-carbonitrile are also investigated in material science, particularly in the development of novel adsorbents and catalysts. For instance, the research on carbon nanotubes (CNTs) for the sorption of divalent metal ions from aqueous solutions highlights the role of chemical modifications and surface functionalizations in enhancing material performance for environmental protection applications. These studies demonstrate the potential for pyrrolidine derivatives in modifying surface characteristics of materials to improve their utility in pollution control and water treatment (Rao et al., 2007).
properties
IUPAC Name |
1-methyl-5-oxopyrrolidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-8-4-5(3-7)2-6(8)9/h5H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJKKPDLNTVOVON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60596691 |
Source
|
| Record name | 1-Methyl-5-oxopyrrolidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60596691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-5-oxopyrrolidine-3-carbonitrile | |
CAS RN |
172261-37-9 |
Source
|
| Record name | 1-Methyl-5-oxopyrrolidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60596691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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